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Compound of Interest

Compound Name: 2-Bromo-4-nitroanisole

Cat. No.: B040242

In-Depth Technical Guide: 2-Bromo-4-
hitroanisole

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of 2-Bromo-4-nitroanisole, a key
intermediate in organic synthesis. The information is presented to be easily accessible for
research and development purposes.

Physicochemical Properties

The fundamental molecular characteristics of 2-Bromo-4-nitroanisole are summarized below.

Property Value Source
Molecular Formula C7HeBrNO3 [1112][3]
Linear Formula BrCsH3(NO2)OCHs3 [2][4]
Molecular Weight 232.03 g/mol [11[2113114]
CAS Number 5197-28-4 [2]14]
Melting Point 104-106 °C
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Logical Relationship of Molecular Properties

The following diagram illustrates the direct relationship between the compound and its
fundamental chemical identifiers.

2-Bromo-4-nitroanisole

has has

Molecular Formula Molecular Weight

C7HeBrNOs3 232.03 g/mol

Figure 1. Core Properties of 2-Bromo-4-nitroanisole
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Figure 1. Core Properties of 2-Bromo-4-nitroanisole

Experimental Protocols

While this document does not contain specific experimental protocols, 2-Bromo-4-nitroanisole
is commonly synthesized from 4-nitroanisole. A general procedure involves the bromination of
4-nitroanisole using a brominating agent such as N-bromosuccinimide (NBS). The reaction
progress is typically monitored by techniques like Thin Layer Chromatography (TLC) and
Proton Nuclear Magnetic Resonance (*H NMR).

Applications in Synthesis

2-Bromo-4-nitroanisole serves as a valuable intermediate in the synthesis of more complex
molecules. The presence of both bromo and nitro functional groups allows for a variety of
chemical transformations, including substitution and coupling reactions. It is particularly useful
in the preparation of active pharmaceutical ingredients (APIs) and other fine chemicals. One
notable application is its use in the synthesis of 3-Bromo-4-methoxyaniline and its derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b040242?utm_src=pdf-body-img
https://www.benchchem.com/product/b040242?utm_src=pdf-body
https://www.benchchem.com/product/b040242?utm_src=pdf-body
https://www.benchchem.com/product/b040242?utm_src=pdf-body
https://www.benchchem.com/product/b040242?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b040242?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

e 1. 2-Bromo-4-nitroanisole | C7TH6BrNO3 | CID 78870 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 2. scbt.com [scbt.com]

o 3. pharmaffiliates.com [pharmaffiliates.com]

e 4. 2-Bromo-4-nitroanisole 97 5197-28-4 [sigmaaldrich.com]

« To cite this document: BenchChem. [2-Bromo-4-nitroanisole molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b040242#2-bromo-4-nitroanisole-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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